3-(2-methoxybenzyl)-2-(((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)thio)quinazolin-4(3H)-one
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Description
3-(2-methoxybenzyl)-2-(((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)thio)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C28H25N3O3S and its molecular weight is 483.59. The purity is usually 95%.
BenchChem offers high-quality 3-(2-methoxybenzyl)-2-(((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)thio)quinazolin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-methoxybenzyl)-2-(((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)thio)quinazolin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Radioiodination and Biodistribution
Compounds structurally similar to 3-(2-methoxybenzyl)-2-(((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)thio)quinazolin-4(3H)-one have been studied for their potential in radioiodination and biodistribution, particularly in targeting tumor cells. For instance, a study involving the radioiodination and biodistribution of a newly synthesized benzyl-quinazolinone derivative in tumor-bearing mice has shown promising results. This derivative demonstrated significant uptake in tumors, suggesting potential applications in developing radiopharmaceuticals for tumor targeting (Al-Salahi et al., 2018).
Antimicrobial and Antitubercular Activity
Substituted benzo[h]quinazolines, including molecules with similarities to the compound , have been synthesized and evaluated for their in vitro anti-tubercular activity against Mycobacterium tuberculosis H37Rv strain. Several of these compounds exhibited significant anti-tubercular activity, indicating their potential as antimicrobial agents (Maurya et al., 2013).
Antioxidant Activities
Quinazolin-4(3H)-one derivatives have been synthesized and evaluated for their antioxidant properties. Some of these compounds showed excellent scavenging capacity against radicals, highlighting their potential as antioxidants in therapeutic applications (Al-azawi, 2016).
Anticonvulsant Agents
Newer thiadiazolyl and thiazolidinonyl quinazolin-4(3H)-ones have been investigated for their potential as anticonvulsant agents. This research demonstrates the chemical versatility of quinazolin-4(3H)-one derivatives and their potential in developing treatments for neurological disorders (Archana et al., 2002).
properties
IUPAC Name |
3-[(2-methoxyphenyl)methyl]-2-[[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methylsulfanyl]quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H25N3O3S/c1-18-12-14-20(15-13-18)26-29-24(19(2)34-26)17-35-28-30-23-10-6-5-9-22(23)27(32)31(28)16-21-8-4-7-11-25(21)33-3/h4-15H,16-17H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUGKRKJTVNFCKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=C(O2)C)CSC3=NC4=CC=CC=C4C(=O)N3CC5=CC=CC=C5OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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